Cas no 2248401-46-7 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-ethynylphenyl)acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-ethynylphenyl)acetate
• CAS No: 2248401-46-7
• MF: C₁₈H₁₁NO₄
• MW: 305.284244775772
• CID: 6321176
• PubChem ID: 165726635
• Update Time: 2025-06-08

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-ethynylphenyl)acetate Chemical and Physical Properties

Names and Identifiers

• EN300-6515943
• 2248401-46-7
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-ethynylphenyl)acetate

• Inchi： 1S/C18H11NO4/c1-2-12-7-3-4-8-13(12)11-16(20)23-19-17(21)14-9-5-6-10-15(14)18(19)22/h1,3-10H,11H2
• InChI Key： JBPNTKAPGRWFLI-UHFFFAOYSA-N
• SMILES： O(C(CC1C=CC=CC=1C#C)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 305.06880783g/mol
• Monoisotopic Mass: 305.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-ethynylphenyl)acetate

Research Briefing on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-ethynylphenyl)acetate (CAS: 2248401-46-7)

In recent years, the compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-ethynylphenyl)acetate (CAS: 2248401-46-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique isoindolinone core and ethynylphenyl acetate moiety, has shown promising potential in various therapeutic applications, particularly in targeted drug delivery and enzyme inhibition. The following briefing provides an overview of the latest research developments related to this compound, highlighting its synthesis, mechanism of action, and potential clinical applications.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-ethynylphenyl)acetate involves a multi-step process that leverages modern organic chemistry techniques. Recent studies have focused on optimizing the yield and purity of this compound, with particular emphasis on green chemistry principles to minimize environmental impact. Researchers have reported successful synthesis routes that utilize palladium-catalyzed cross-coupling reactions, which have proven to be both efficient and scalable. These advancements are critical for ensuring the compound's availability for further preclinical and clinical studies.

One of the most notable aspects of this compound is its potential as a prodrug or a bioactive agent. Preliminary in vitro studies have demonstrated its ability to inhibit specific enzymes involved in inflammatory pathways, suggesting its utility in treating conditions such as rheumatoid arthritis and other autoimmune diseases. Additionally, the ethynylphenyl group has been shown to enhance the compound's binding affinity to certain biological targets, making it a valuable scaffold for further drug development. These findings are supported by molecular docking studies and kinetic assays, which provide insights into the compound's interaction with its targets at the atomic level.

In vivo studies have further elucidated the pharmacokinetic and pharmacodynamic properties of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-ethynylphenyl)acetate. Animal models have indicated favorable bioavailability and tissue distribution profiles, with minimal off-target effects. These results are encouraging for the compound's transition into human trials, although further optimization may be required to address potential metabolic stability issues. Researchers are also exploring the possibility of conjugating this compound with other therapeutic agents to enhance its efficacy and reduce systemic toxicity.

Beyond its therapeutic potential, this compound has also been investigated for its role in chemical biology tools. Its unique structural features make it a suitable candidate for developing fluorescent probes or affinity labels, which can be used to study enzyme activity and protein interactions in real-time. Such applications could significantly advance our understanding of complex biological systems and facilitate the discovery of new drug targets.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-ethynylphenyl)acetate (CAS: 2248401-46-7) represents a versatile and promising molecule in the realm of chemical biology and pharmaceutical research. Ongoing studies continue to uncover its multifaceted applications, from therapeutic interventions to research tools. As the field progresses, it will be essential to address any challenges related to synthesis scalability, metabolic stability, and clinical translation to fully realize the compound's potential. This briefing underscores the importance of continued investment in research and development to harness the benefits of this innovative compound.